Cas no 1361904-25-7 (Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate)

• Product Name: Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate
• CAS No: 1361904-25-7
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4931759
• Update Time: 2025-07-20

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-9(17)4-8-7(5-15)6-16-10(12(13)14)11(8)18-2/h6,12H,3-5,15H2,1-2H3
• InChI Key： KDVNVTDFRFPDIU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CC(=O)OCC)C(=CN=1)CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate

Comprehensive Overview of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1361904-25-7)

The compound Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1361904-25-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and aminomethyl functional groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and its role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture.

One of the key reasons for the growing attention toward Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate is its relevance in the development of novel small-molecule therapeutics. The pyridine core is a common motif in FDA-approved drugs, and the addition of difluoromethyl and methoxy groups enhances its metabolic stability and binding affinity. This aligns with current trends in precision medicine, where researchers seek compounds with improved pharmacokinetic profiles. Searches for terms like "pyridine-based drug candidates" and "fluorinated pharmaceutical intermediates" highlight the demand for such molecules.

In agrochemical applications, CAS No. 1361904-25-7 has shown promise as a building block for crop protection agents. The difluoromethyl group, in particular, is known to improve the efficacy of pesticides by enhancing their interaction with target enzymes. With the global push toward sustainable farming, queries like "eco-friendly agrochemical intermediates" and "fluorine in crop science" reflect the industry's focus on innovative solutions. This compound's potential to contribute to greener pest management strategies makes it a subject of ongoing research.

The synthesis and characterization of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate involve advanced techniques such as NMR spectroscopy and HPLC purification, which are critical for ensuring high purity and yield. Laboratories and manufacturers prioritizing quality control often search for "analytical methods for pyridine derivatives" or "scale-up of fluorinated compounds," underscoring the need for reliable protocols. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, a factor increasingly important in global supply chains.

Beyond its immediate applications, CAS No. 1361904-25-7 is part of a broader exploration of heterocyclic chemistry. The integration of fluorine atoms into organic frameworks is a hot topic in both academic and industrial settings, driven by their ability to modulate biological activity. Recent publications and patents related to "fluorine-containing heterocycles" and "pyridine acetates" demonstrate the compound's relevance in cutting-edge research. Its potential as a scaffold for multi-target drugs further amplifies its appeal in an era of complex therapeutic challenges.

In conclusion, Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1361904-25-7) represents a convergence of innovation in medicinal and agricultural chemistry. Its structural uniqueness, coupled with the rising demand for fluorinated building blocks and sustainable chemical solutions, positions it as a compound of significant interest. As research continues to uncover new applications, this molecule is poised to play a pivotal role in addressing some of the most pressing scientific and societal challenges of our time.